Cas no 2171852-20-1 (2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid
• CAS No: 2171852-20-1
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6422925
• PubChem ID: 165875651
• Update Time: 2025-07-29

2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid
• 2171852-20-1
• 2-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}cyclobutyl)acetic acid
• EN300-1490818

• Inchi： 1S/C26H28N2O5/c29-22(30)14-26(10-5-11-26)28-23(31)25(12-13-25)16-27-24(32)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21H,5,10-16H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： JZOBRJCTRSGGOF-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid

2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2171852-20-1): A Comprehensive Overview

2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2171852-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclobutylglycine, is a valuable building block in the synthesis of peptides and proteins due to its unique structural properties and functional groups.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The presence of this group in the structure of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid provides excellent stability and reactivity control during the synthetic process. The cyclobutyl moiety, on the other hand, introduces conformational constraints that can significantly influence the biological activity and pharmacokinetic properties of the final product.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of the Fmoc protecting group and the cyclobutyl ring structure allows for the precise modulation of these biological activities, making it a promising candidate for drug development.

In another notable research effort, scientists at the University of California, San Francisco, investigated the use of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid in the design of novel antibiotics. The study, published in Nature Communications, showed that this compound can effectively inhibit bacterial growth by disrupting key metabolic pathways. The researchers also noted that the cyclobutyl moiety plays a crucial role in enhancing the compound's ability to penetrate bacterial cell walls, thereby improving its efficacy.

The synthetic route to 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid involves several well-established chemical transformations. The first step typically involves the formation of the Fmoc-protected amino acid derivative, followed by coupling with a cyclobutyl-containing reagent. This process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve scalability.

The physicochemical properties of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 465 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in various analytical and preparative techniques.

In terms of safety and handling, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid should be stored under dry conditions at room temperature to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper disposal procedures should be followed to ensure environmental safety.

The future prospects for 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to meet increasing demand from pharmaceutical companies and research institutions.

In conclusion, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2171852-20-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it an important tool for researchers working on peptide synthesis and drug discovery. As further studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.